Cas no 2138084-29-2 (5-chloro-2-propylpyridine-4-carbonitrile)

• Product Name: 5-chloro-2-propylpyridine-4-carbonitrile
• CAS No: 2138084-29-2
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 5940074
• PubChem ID: 156855001
• Update Time: 2025-10-17

5-chloro-2-propylpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-propylpyridine-4-carbonitrile
• SCHEMBL23832138
• EN300-1178618
• 2138084-29-2

• Inchi： 1S/C9H9ClN2/c1-2-3-8-4-7(5-11)9(10)6-12-8/h4,6H,2-3H2,1H3
• InChI Key： AXOAAZLLTVGGLB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C#N)CCC

Computed Properties

• Exact Mass: 180.0454260g/mol
• Monoisotopic Mass: 180.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7Ų

Additional information on 5-chloro-2-propylpyridine-4-carbonitrile

5-Chloro-2-Propylpyridine-4-Carbonitrile: A Comprehensive Overview

5-Chloro-2-propylpyridine-4-carbonitrile (CAS No. 2138084-29-2) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmacology. This compound, characterized by its unique structure featuring a pyridine ring substituted with chlorine, a propyl group, and a cyano group, exhibits intriguing chemical properties and potential applications. Recent advancements in its synthesis and characterization have further highlighted its significance in modern chemical research.

The molecular structure of 5-chloro-2-propylpyridine-4-carbonitrile plays a pivotal role in its reactivity and functionality. The pyridine ring, a six-membered aromatic heterocycle with one nitrogen atom, serves as the core framework. The substitution pattern—chlorine at position 5, a propyl group at position 2, and a cyano group at position 4—introduces electronic and steric effects that influence the compound's behavior in various chemical reactions. For instance, the electron-withdrawing cyano group enhances the electrophilic character of the pyridine ring, making it more susceptible to nucleophilic attacks. Similarly, the chlorine substituent introduces both electron-withdrawing inductive effects and resonance effects, further modulating the electronic environment of the molecule.

Recent studies have explored innovative synthetic routes for 5-chloro-2-propylpyridine-4-carbonitrile, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These approaches not only improve reaction efficiency but also reduce environmental impact, aligning with the principles of green chemistry. For example, researchers have successfully employed palladium-catalyzed Suzuki-Miyaura coupling reactions to construct the pyridine core with high precision and yield. Such advancements underscore the compound's potential as a valuable building block in organic synthesis.

In terms of applications, 5-chloro-2-propylpyridine-4-carbonitrile has demonstrated promising utility in materials science. Its ability to coordinate with metal ions makes it an attractive candidate for designing coordination polymers and metal-organic frameworks (MOFs). Recent investigations have revealed that incorporating this compound into MOFs enhances their gas adsorption capabilities, particularly for gases such as carbon dioxide and methane. This property holds significant implications for environmental remediation and energy storage technologies.

The pharmacological potential of 5-chloro-2-propylpyridine-4-carbonitrile is another area of active research. Preclinical studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Although further optimization is required to enhance its bioavailability and selectivity, these findings suggest that it could serve as a lead compound for developing therapeutic agents targeting neurological disorders.

From an environmental perspective, understanding the fate and toxicity of 5-chloro-2-propylpyridine-4-carbonitrile is crucial for assessing its safety in industrial applications. Recent toxicity studies indicate that the compound exhibits low acute toxicity in aquatic organisms; however, chronic exposure effects remain under investigation. These studies emphasize the need for responsible handling and disposal practices to minimize ecological impacts.

In conclusion, 5-chloro-2-propylpyridine-4-carbonitrile (CAS No. 2138084-29-2) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.